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This technical guide provides a comprehensive overview of the working principles,
experimental protocols, and technical specifications of the Fidas® (Fine Dust Aerosol
Spectrometer) series of instruments, with a particular focus on the Fidas® 200 series as a
representative model. The Fidas® systems are advanced aerosol spectrometers designed for
real-time, continuous measurement of fine dust particles.

Core Principle of Operation

The Fidas® system operates on the principle of optical light scattering of single particles,
analyzed according to the Lorenz-Mie theory.[1][2] Individual particles pass through a precisely
defined, homogeneously illuminated measurement volume.[3][4][5] Each particle generates a
scattered light impulse that is detected at a scattering angle of 85° to 95°.[2][3][4][5] The
number of these impulses corresponds to the particle number concentration, while the intensity
of the light impulse is a measure of the particle's size diameter.[2][3]

A high-intensity, stable white LED serves as the light source, which allows for a clear calibration
curve and high particle size resolution.[3][4][6][7] This enables the system to measure particles
in a size range from 0.18 pum to 100 um.[8][9]

Key Technological Features

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8104071?utm_src=pdf-interest
https://www.orion-srl.it/wp-content/uploads/2019/03/Palas-brochure_A4_FIDAS_08-05-2017_DRUCK_EN_ES_0.pdf
https://envirotecmagazine.com/2016/12/01/anatomy-of-a-particulate-monitor-the-fidas-200-explained/
https://www.envitech.sk/wp-content/uploads/2021/03/fidas200s-en-datasheet.pdf
https://www.contrec.ch/en/fine-dust-measurement-devices/feinstaubmessgeraet-modell-fidas-200s-3
https://www.entech.co.th/wp-content/uploads/2021/10/Product-Brochure-Fidas-200_200-S.pdf
https://envirotecmagazine.com/2016/12/01/anatomy-of-a-particulate-monitor-the-fidas-200-explained/
https://www.envitech.sk/wp-content/uploads/2021/03/fidas200s-en-datasheet.pdf
https://www.contrec.ch/en/fine-dust-measurement-devices/feinstaubmessgeraet-modell-fidas-200s-3
https://www.entech.co.th/wp-content/uploads/2021/10/Product-Brochure-Fidas-200_200-S.pdf
https://envirotecmagazine.com/2016/12/01/anatomy-of-a-particulate-monitor-the-fidas-200-explained/
https://www.envitech.sk/wp-content/uploads/2021/03/fidas200s-en-datasheet.pdf
https://www.envitech.sk/wp-content/uploads/2021/03/fidas200s-en-datasheet.pdf
https://www.contrec.ch/en/fine-dust-measurement-devices/feinstaubmessgeraet-modell-fidas-200s-3
https://www.et.co.uk/products/palas-fidas-200-particulate-matter-analyser/
https://parteq.net/en/products/aerosolmesstechnik/fine-dust-monitoring/fidas-system.html
https://parteq.net/downloads/product%20datasheets/Product%20data%20sheet_Fidas%20200.pdf
https://parteq.net/downloads/product%20datasheets/Product%20data%20sheet_Fidas%20200_E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The Fidas® systems incorporate several patented technologies to ensure high accuracy and
reliability:

o T-Aperture Technology: A patented T-shaped three-dimensional measuring volume is
generated by two T-apertures in the optical path.[1] This technology allows for particle size
and quantity measurements without border zone errors, which are common in conventional
optical aerosol spectrometers.[1][4]

« Intelligent Aerosol Drying System (IADS): To prevent measurement inaccuracies from
condensation effects in high humidity conditions, the Fidas® system employs an intelligent
drying system.[1][5] This system is dynamically regulated based on the ambient temperature,
pressure, and relative humidity, ensuring that the particle size measurement is not falsified
by moisture.[3][5][10]

e Sigma-2 Sampling Head: For representative sampling, especially in variable wind conditions,
the Fidas® 200 series is equipped with a Sigma-2 sampling head, compliant with VDI 2119
standards.[1][11][12]

Data Acquisition and Processing

The instrument utilizes a 20 MHz processor for digital signal processing with 256 raw data
channels.[3][8][9] This powerful processing capability allows for the identification and, if
necessary, compensation of coincident readings where multiple particles are present in the
measurement volume simultaneously.[3]

The Fidas® system simultaneously measures and records multiple fine dust fractions including
PM1, PM2.5, PM4, PM10, and Total Suspended Particulate (TSP).[1][2][8][13] In addition to
these mass fractions, it also provides data on the total particle number concentration (Cn) and
the particle size distribution across 64 size channels.[1][8][9]

Technical Specifications

The following tables summarize the key technical specifications for the Fidas® 200 series.
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Measurement Parameter

Specification

Measurement Principle

Optical light scattering of single particles

Measurement Range (Size)

0.18 - 18 um (up to 100 pum available in other
models)[3][38][9]

Measurement Range (Mass)

0 - 10,000 pg/m3[3]

Measurement Range (Number C_N)

0 - 20,000 particles/cm3[8]

Reported Data

PM1, PM2.5, PM4, PM10, TSP, Particle Number

Concentration, Particle Size Distribution[1][11]

Size Channels

64 (32 per decade)[8][9]

System and Operational Specifications

Specification

Light Source

High-intensity, stable LED[3][4][11]

Volume Flow

Approximately 0.3 m3/h (4.8 I/min)[3][8][9][11]

Data Acquisition

Digital, 20 MHz processor, 256 raw data
channels[3][8][9]

Time Resolution

1s-24h (15 min in type-approved operation)[8]
[9]

Operating System

Windows|[3][6]

Interfaces

USB, Ethernet, RS232/485, Wi-Fi[8][9]

Operating Temperature

-20 — +50 °C (for Fidas® 200 S outdoor model)
[3]

Experimental Protocols

5.1. General Measurement Workflow

The general workflow for conducting measurements with a Fidas® instrument is as follows:

o System Initialization: The instrument is powered on and undergoes an automatic self-check.
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e Aerosol Sampling: Ambient air is drawn into the instrument through the Sigma-2 sampling
head at a constant volume flow of approximately 0.3 m3/h.[3][11]

» Aerosol Conditioning: The sampled aerosol passes through the Intelligent Aerosol Drying
System (IADS) to remove excess moisture and prevent condensation.[5][8]

» Optical Measurement: The conditioned aerosol stream is directed through the T-aperture
defined measurement volume, where individual particles scatter light from the LED source.

 Signal Detection and Processing: The scattered light pulses are detected by a
photomultiplier. The signal is then digitized and processed to determine particle number and
size.

o Data Calculation and Output: The processed data is used to calculate various PM fractions,
particle number concentration, and the particle size distribution. The results are displayed in
real-time and can be stored internally or exported.

5.2. On-site Calibration Check

A key advantage of the Fidas® system is the ability to perform an on-site check and adjustment
of the calibration.[3][6][11] This is a critical procedure for ensuring data quality and is performed
as follows:

Preparation: A monodisperse test aerosol with a known particle size is required.

Introduction of Test Aerosol: The test aerosol is introduced into the instrument's inlet.

Measurement: The instrument measures the particle size distribution of the test aerosol.

Verification and Adjustment: The measured particle size is compared to the known size of the
test aerosol. If a deviation is observed, the instrument's calibration can be adjusted.

Visualizations
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Caption: Overall workflow of the Fidas® system from aerosol intake to data output.
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Caption: The light scattering principle within the Fidas® measurement volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

